Cas no 18908-55-9 (Benzoicacid, 3-(cyanophenylmethyl)-)

• Product Name: Benzoicacid, 3-(cyanophenylmethyl)-
• CAS No: 18908-55-9
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 237111
• PubChem ID: 270876
• Update Time: 2025-04-19

Benzoicacid, 3-(cyanophenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-(cyanophenylmethyl)-
• 3-[cyano(phenyl)methyl]benzoic acid
• AC1L6PKW
• AC1Q4QPV
• AG-J-59660
• AR-1F1170
• CTK0I4180
• NSC113998
• NSC-113998
• DTXSID80297097
• 18908-55-9

• Inchi： 1S/C15H11NO2/c16-10-14(11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(17)18/h1-9,14H,(H,17,18)
• InChI Key： XLWVORUWUYSALI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles